Cas no 338749-56-7 ([5-(4-Methanesulfonylphenyl)-2-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl]methyl 3-methoxybenzoate)

[5-(4-Methanesulfonylphenyl)-2-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl]methyl 3-methoxybenzoate structure
338749-56-7 structure
Product Name:[5-(4-Methanesulfonylphenyl)-2-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl]methyl 3-methoxybenzoate
CAS No:338749-56-7
MF:C28H24F3NO5S
MW:543.554077148438
CID:5691230
PubChem ID:3739057
Update Time:2023-10-13

[5-(4-Methanesulfonylphenyl)-2-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl]methyl 3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

    • AKOS005092043
    • 338749-56-7
    • {2-methyl-5-[4-(methylsulfonyl)phenyl]-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}methyl 3-methoxybenzenecarboxylate
    • [5-(4-methanesulfonylphenyl)-2-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl]methyl3-methoxybenzoate
    • 4N-328S
    • [5-(4-methanesulfonylphenyl)-2-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl]methyl 3-methoxybenzoate
    • [2-methyl-5-(4-methylsulfonylphenyl)-1-[3-(trifluoromethyl)phenyl]pyrrol-3-yl]methyl 3-methoxybenzoate
    • [5-(4-Methanesulfonylphenyl)-2-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl]methyl 3-methoxybenzoate
    • Inchi: 1S/C28H24F3NO5S/c1-18-21(17-37-27(33)20-6-4-9-24(14-20)36-2)15-26(19-10-12-25(13-11-19)38(3,34)35)32(18)23-8-5-7-22(16-23)28(29,30)31/h4-16H,17H2,1-3H3
    • InChI Key: WTBMXKLIMQWYPL-UHFFFAOYSA-N
    • SMILES: S(C)(C1C=CC(=CC=1)C1=CC(COC(C2C=CC=C(C=2)OC)=O)=C(C)N1C1C=CC=C(C(F)(F)F)C=1)(=O)=O

Computed Properties

  • Exact Mass: 543.13272853g/mol
  • Monoisotopic Mass: 543.13272853g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 8
  • Complexity: 899
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 83Ų

[5-(4-Methanesulfonylphenyl)-2-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl]methyl 3-methoxybenzoate Related Literature

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